Cas no 82731-28-0 (6-Sialyl-D-galactose Potassium Salt (α/β mixture))

6-Sialyl-D-galactose Potassium Salt (α/β mixture) is a biologically relevant glycan derivative used in glycobiology research and carbohydrate chemistry. This compound features a sialic acid moiety linked to D-galactose, with the potassium salt form enhancing solubility and stability in aqueous solutions. The α/β mixture reflects the natural anomeric distribution, making it suitable for enzymatic studies, glycan synthesis, and structural investigations. Its high purity and well-defined composition ensure reproducibility in applications such as cell signaling research, glycoconjugate development, and inhibitor studies. The product is particularly valuable for probing sialyltransferase activity and exploring sialylated glycan interactions in biological systems.
6-Sialyl-D-galactose Potassium Salt (α/β mixture) structure
82731-28-0 structure
Product Name:6-Sialyl-D-galactose Potassium Salt (α/β mixture)
CAS No:82731-28-0
MF:C17H28KNO14
MW:509.500827789307
CID:4551954
Update Time:2025-06-30

6-Sialyl-D-galactose Potassium Salt (α/β mixture) Chemical and Physical Properties

Names and Identifiers

    • 6-Sialyl-D-galactose Potassium Salt (α/β mixture)
    • Inchi: 1S/C17H29NO14.K/c1-5(20)18-9-6(21)2-17(16(28)29,32-14(9)10(23)7(22)3-19)30-4-8-11(24)12(25)13(26)15(27)31-8;/h6-15,19,21-27H,2-4H2,1H3,(H,18,20)(H,28,29);/q;+1/p-1/t6?,7?,8?,9?,10-,11?,12?,13?,14-,15?,17?;/m1./s1
    • InChI Key: QUNGJLQFMQGHSK-YKOAZHKSSA-M
    • SMILES: [K+].C(=N/C1C(O)CC(C([O-])=O)(OCC2C(O)C(O)C(O)C(O)O2)O[C@H]1[C@H](O)C(O)CO)(/O)\C

6-Sialyl-D-galactose Potassium Salt (α/β mixture) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
S397000-1mg
6-Sialyl-D-galactose Potassium Salt (α/β mixture)
82731-28-0
1mg
$253.00 2023-05-17
TRC
S397000-10mg
6-Sialyl-D-galactose Potassium Salt (α/β mixture)
82731-28-0
10mg
$1918.00 2023-05-17
AN HUI ZE SHENG Technology Co., Ltd.
S397000-1mg
6-Sialyl-D-galactose Potassium Salt (α/β mixture)
82731-28-0
1mg
¥2100.00 2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.
S397000-10mg
6-Sialyl-D-galactose Potassium Salt (α/β mixture)
82731-28-0
10mg
¥16800.00 2023-09-15
TRC
S397000-100mg
6-Sialyl-D-galactose Potassium Salt (α/β mixture)
82731-28-0
100mg
$ 15000.00 2023-09-06

Additional information on 6-Sialyl-D-galactose Potassium Salt (α/β mixture)

Recent Advances in the Study of 6-Sialyl-D-galactose Potassium Salt (α/β mixture) (CAS: 82731-28-0)

6-Sialyl-D-galactose Potassium Salt (α/β mixture) (CAS: 82731-28-0) is a sialylated carbohydrate derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound plays a crucial role in glycobiology, particularly in the study of cell-cell interactions, immune responses, and pathogen recognition. Recent studies have highlighted its potential applications in drug development, diagnostics, and therapeutic interventions.

One of the key areas of research involving 6-Sialyl-D-galactose Potassium Salt is its role in modulating immune responses. A 2023 study published in the Journal of Biological Chemistry demonstrated that this compound can inhibit the binding of certain pathogens to host cells by competitively binding to sialic acid receptors. This finding opens new avenues for the development of antiviral and antibacterial therapies targeting sialic acid-dependent infections.

In the context of cancer research, 6-Sialyl-D-galactose Potassium Salt has been investigated for its ability to influence tumor cell adhesion and metastasis. A recent study in Glycobiology revealed that the α/β mixture of this compound can disrupt the interaction between tumor cells and endothelial cells, thereby reducing metastatic potential. These findings suggest its potential as an adjunct therapy in cancer treatment.

The synthesis and characterization of 6-Sialyl-D-galactose Potassium Salt have also seen advancements. A 2022 paper in Carbohydrate Research detailed an improved enzymatic synthesis method that yields higher purity and better α/β ratio control. This methodological improvement is critical for ensuring the reproducibility and scalability of research involving this compound.

Furthermore, the compound's stability and pharmacokinetic properties have been the subject of recent investigations. A study published in the European Journal of Pharmaceutical Sciences in 2023 explored the formulation of 6-Sialyl-D-galactose Potassium Salt in nanoparticle carriers to enhance its bioavailability and therapeutic efficacy. This approach could significantly improve its clinical applicability.

In conclusion, 6-Sialyl-D-galactose Potassium Salt (α/β mixture) (CAS: 82731-28-0) continues to be a molecule of great interest in chemical biology and pharmaceutical research. Its diverse applications, from infectious disease therapeutics to cancer treatment, underscore its importance. Ongoing research aims to further elucidate its mechanisms of action and optimize its use in clinical settings.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited